Cas no 70856-68-7 (Phenol, 4,4'-[1,8-octanediylbis(oxy)]bis-)

• Product Name: Phenol, 4,4'-[1,8-octanediylbis(oxy)]bis-
• CAS No: 70856-68-7
• MF: C₂₀H₂₆O₄
• MW: 330.418046474457
• CID: 546465
• PubChem ID: 18974236
• Update Time: 2025-04-19

Phenol, 4,4'-[1,8-octanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-[1,8-octanediylbis(oxy)]bis-
• 4-[8-(4-hydroxyphenoxy)octoxy]phenol
• 1,8-bis(4-hydroxyphenoxy)octane
• CTK2H4318
• SureCN8571102
• TL8004991
• 70856-68-7
• SCHEMBL8571102
• DTXSID10597017
• YMUQWGPUALDMSA-UHFFFAOYSA-N
• 4,4'-[Octane-1,8-diylbis(oxy)]diphenol

• Inchi： 1S/C20H26O4/c21-17-7-11-19(12-8-17)23-15-5-3-1-2-4-6-16-24-20-13-9-18(22)10-14-20/h7-14,21-22H,1-6,15-16H2
• InChI Key： YMUQWGPUALDMSA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCCCCCCCOC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 330.18318
• Monoisotopic Mass: 330.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92